Cas no 2004544-05-0 (4,5-dimethyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine)

• Product Name: 4,5-dimethyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine
• CAS No: 2004544-05-0
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5781043
• PubChem ID: 165871293
• Update Time: 2023-12-26

4,5-dimethyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-3',5',6',7'-tetrahydrospiro[cyclohexane-1,4'-imidazo[4,5-c]pyridine]
• EN300-1075012
• 2004544-05-0
• 4,5-dimethyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine

• Inchi： 1S/C13H21N3/c1-9-3-5-13(7-10(9)2)12-11(4-6-16-13)14-8-15-12/h8-10,16H,3-7H2,1-2H3,(H,14,15)
• InChI Key： OZIIPHASYPIVDQ-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C31CCC(C)C(C)C3)N=CN2

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.7Ų